2-(butylamino)-N-ethyl-5-nitro-N-phenylbenzamide
Overview
Description
2-(Butylamino)-N-ethyl-5-nitro-N-phenylbenzamide, also known as BPN or benperidol, is a chemical compound that belongs to the class of butyrophenones. It has been widely used in scientific research for its pharmacological properties, particularly in the field of neuropharmacology.
Mechanism of Action
2-(butylamino)-N-ethyl-5-nitro-N-phenylbenzamide acts as a dopamine receptor antagonist, specifically targeting the D2 receptor subtype. It also has some affinity for the serotonin 5-HT2 receptor subtype. By blocking these receptors, 2-(butylamino)-N-ethyl-5-nitro-N-phenylbenzamide reduces the activity of dopamine and serotonin in the brain, leading to its sedative and antipsychotic effects.
Biochemical and Physiological Effects:
2-(butylamino)-N-ethyl-5-nitro-N-phenylbenzamide has been found to reduce the release of dopamine and other neurotransmitters in the brain, leading to its sedative and antipsychotic effects. It also affects the activity of the hypothalamic-pituitary-adrenal axis, which is involved in the body's stress response. 2-(butylamino)-N-ethyl-5-nitro-N-phenylbenzamide has been found to reduce the levels of cortisol, a stress hormone, in the body.
Advantages and Limitations for Lab Experiments
2-(butylamino)-N-ethyl-5-nitro-N-phenylbenzamide has several advantages for use in lab experiments. It has a high affinity for dopamine receptors, making it a useful tool for studying the role of dopamine in the brain. It also has a long half-life, allowing for prolonged effects in experiments. However, 2-(butylamino)-N-ethyl-5-nitro-N-phenylbenzamide has some limitations, such as its potential for off-target effects on other receptors and its low solubility in water.
Future Directions
There are several future directions for research on 2-(butylamino)-N-ethyl-5-nitro-N-phenylbenzamide. One area of interest is its potential as a treatment for psychiatric disorders, such as schizophrenia. There is also interest in studying its effects on other neurotransmitter systems, such as the glutamate system. Additionally, there is potential for the development of new compounds based on the structure of 2-(butylamino)-N-ethyl-5-nitro-N-phenylbenzamide that may have improved pharmacological properties.
Scientific Research Applications
2-(butylamino)-N-ethyl-5-nitro-N-phenylbenzamide has been used in scientific research to study its pharmacological effects on the central nervous system. It has been found to have antipsychotic, sedative, and antiemetic properties. 2-(butylamino)-N-ethyl-5-nitro-N-phenylbenzamide has been used in animal studies to investigate its effects on dopamine receptors, as well as its potential as a treatment for schizophrenia and other psychiatric disorders.
properties
IUPAC Name |
2-(butylamino)-N-ethyl-5-nitro-N-phenylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c1-3-5-13-20-18-12-11-16(22(24)25)14-17(18)19(23)21(4-2)15-9-7-6-8-10-15/h6-12,14,20H,3-5,13H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAFZSOOLXHHVHT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)N(CC)C2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(butylamino)-N-ethyl-5-nitro-N-phenylbenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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